Cas no 4162-89-4 (5-tert-butyl-2-methyl-1,3-dinitrobenzene)

5-tert-butyl-2-methyl-1,3-dinitrobenzene structure
4162-89-4 structure
Product Name:5-tert-butyl-2-methyl-1,3-dinitrobenzene
CAS No:4162-89-4
MF:C11H14N2O4
MW:238.239862918854
CID:927170
PubChem ID:232440
Update Time:2025-04-19

5-tert-butyl-2-methyl-1,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 5-tert-butyl-2-methyl-1,3-dinitrobenzene
    • 4-(tert-butyl)-2,6-dinitrotoluene
    • 4-tert-butyl-2,6-dinitrotoluene
    • 5-tert-butyl-2-methyl-1,3-dinitro-benzene
    • 5-tert-Butyl-2-methyl-1,3-dinitro-benzol
    • AC1L5NVT
    • AC1Q5AIR
    • AR-1G9510
    • CTK1D8346
    • NSC29875
    • Oprea1_298003
    • 4162-89-4
    • DTXSID80283117
    • DS-013426
    • AKOS002783910
    • SCHEMBL10385745
    • NSC-29875
    • 2-methyl-1,3-dinitro-5-tert-butyl-benzene
    • Inchi: 1S/C11H14N2O4/c1-7-9(12(14)15)5-8(11(2,3)4)6-10(7)13(16)17/h5-6H,1-4H3
    • InChI Key: WOVNZYUOPUALPT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=C(C=C(C=1)C(C)(C)C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 238.09542
  • Monoisotopic Mass: 238.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 1.215
  • Boiling Point: 297.8°C at 760 mmHg
  • Flash Point: 119.2°C
  • Refractive Index: 1.55
  • PSA: 86.28
  • LogP: 4.15530
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